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Cat. No.: B15611216

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rlx-33 is a potent and selective small-molecule antagonist of the relaxin family peptide 3

(RXFP3) receptor.[1][2] As a negative allosteric modulator (NAM), Rlx-33 inhibits the activity of

relaxin-3, the endogenous ligand for RXFP3.[3][4] This compound has been identified as a

valuable tool for investigating the physiological roles of the relaxin-3/RXFP3 system, which is

implicated in various neurological processes including stress responses, appetite control, and

motivation.[3][4] Rlx-33 has been shown to block relaxin-3-induced phosphorylation of ERK1/2.

[1][2] A significant challenge in working with Rlx-33 is its poor aqueous solubility, which

necessitates specific handling procedures for the preparation of solutions for in vitro assays.[3]

These application notes provide detailed protocols for the proper dissolution and use of Rlx-33
in a laboratory setting.

Physicochemical Properties and Solubility Data
Rlx-33 is characterized by low aqueous solubility, a critical factor to consider when preparing

for in vitro experiments. The following table summarizes key quantitative data for Rlx-33.
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Parameter Value Reference

Molecular Formula C₂₄H₁₉ClN₄O₄ [5]

Molecular Weight 462.9 g/mol [5]

Aqueous Solubility < 1 µM (kinetic solubility) [3]

IC₅₀ for RXFP3
2.36 µM (cAMP accumulation

assay)
[1]

IC₅₀ for ERK1 Phosphorylation 7.82 µM [1]

IC₅₀ for ERK2 Phosphorylation 13.86 µM [1]

Primary Solvent Dimethyl Sulfoxide (DMSO) General laboratory practice

Recommended Final DMSO

Concentration in Assays
≤ 0.5% (v/v) General laboratory practice

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution of Rlx-33 in DMSO
This protocol describes the preparation of a concentrated stock solution of Rlx-33 in dimethyl

sulfoxide (DMSO), the recommended primary solvent for this compound.

Materials:

Rlx-33 (solid powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (water bath)
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Procedure:

Weighing the Compound: Accurately weigh the desired amount of Rlx-33 powder using a

calibrated analytical balance. Perform this in a fume hood and use appropriate personal

protective equipment.

Calculating Solvent Volume: Calculate the volume of DMSO required to achieve the desired

stock concentration (e.g., 10 mM).

Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Dissolution:

Add the calculated volume of DMSO to the vial containing the Rlx-33 powder.

Cap the vial tightly and vortex for 2-5 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If particulates remain, sonicate

the solution in a room temperature water bath for 10-15 minutes.

Storage:

Once the Rlx-33 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage. A stock solution in DMSO

can be stored at -80°C for up to 6 months.[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium to prepare a working solution for in vitro experiments.

Materials:

Rlx-33 high-concentration stock solution in DMSO (from Protocol 1)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15611216/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-in-vitro-use-of-rlx-33
https://www.benchchem.com/product/b15611216/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-in-vitro-use-of-rlx-33
https://www.benchchem.com/product/b15611216/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-in-vitro-use-of-rlx-33
https://pmc.ncbi.nlm.nih.gov/articles/PMC3776160/
https://www.benchchem.com/product/b15611216/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-in-vitro-use-of-rlx-33
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile aqueous buffer or cell culture medium (pre-warmed to the assay temperature, e.g.,

37°C)

Sterile polypropylene tubes

Vortex mixer

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the Rlx-33 DMSO stock solution at

room temperature.

Serial Dilution (if necessary): For very low final concentrations, it may be necessary to

perform an intermediate dilution of the stock solution in DMSO.

Final Dilution into Aqueous Medium:

Dispense the required volume of pre-warmed aqueous buffer or cell culture medium into a

sterile tube.

While vortexing the aqueous medium, add the small volume of the Rlx-33 DMSO stock

solution dropwise. This rapid mixing is crucial to prevent precipitation of the compound.

Continue vortexing for an additional 30 seconds to ensure homogeneity.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the working

solution is at a level that does not affect the biological assay, typically at or below 0.5%.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO in the aqueous medium to account for any solvent-related effects on the assay.

Use Immediately: It is recommended to use the final working solution immediately after

preparation to minimize the risk of compound precipitation over time.

Signaling Pathway and Experimental Workflow
Diagrams
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Experimental Workflow for Rlx-33 Dissolution

Stock Solution Preparation

Working Solution Preparation

Weigh Rlx-33 Powder

Add Anhydrous DMSO

Vortex / Sonicate
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Thaw DMSO Stock

For Experiment
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Click to download full resolution via product page

Caption: Workflow for dissolving Rlx-33 for in vitro assays.
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Rlx-33 Mechanism of Action at the RXFP3 Receptor
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Caption: Signaling pathway of Rlx-33 at the RXFP3 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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